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Compound of Interest

Compound Name: Nisamycin

Cat. No.: B119433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nisamycin-producing

organism, Streptomyces sp. K106, detailing the characteristics of the organism, the production

and purification of Nisamycin, and its biological activities. This document synthesizes available

research to offer detailed experimental protocols and quantitative data to support further

research and development.

Introduction to Streptomyces sp. K106 and
Nisamycin
Streptomyces sp. K106 is a bacterial strain identified as a producer of Nisamycin, a novel

antibiotic belonging to the manumycin group.[1] Nisamycin exhibits a range of biological

activities, including efficacy against Gram-positive bacteria and fungi, as well as cytotoxic

effects, making it a compound of interest for therapeutic development.[1] The manumycin

family of antibiotics is characterized by a central mC₇N unit, which serves as a starter for a

polyketide chain.

Taxonomy and Characteristics of Streptomyces sp.
K106
Streptomyces sp. K106 was classified within the genus Streptomyces based on its taxonomic

features.[1] Like other members of this genus, it is a Gram-positive, filamentous bacterium
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known for its ability to produce a wide array of secondary metabolites with diverse biological

activities.

Biosynthesis of Nisamycin
Nisamycin, as a member of the manumycin group of antibiotics, is synthesized through a

polyketide pathway. The biosynthesis of the characteristic central mC₇N unit is a key feature of

this pathway. The proposed biosynthetic pathway for manumycin-type antibiotics involves the

assembly of two polyketide chains that are linked to a central core.
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Caption: Proposed biosynthetic pathway of Nisamycin.

Experimental Protocols
Cultivation of Streptomyces sp. K106
A two-stage fermentation process is typically employed for the production of Nisamycin.

Seed Culture:

Prepare a suitable seed medium (see Table 1 for a representative composition).

Inoculate the seed medium with a spore suspension or a vegetative mycelial fragment of

Streptomyces sp. K106.
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Incubate the culture at 28-30°C for 2-3 days with shaking at 200-250 rpm.

Production Culture:

Prepare the production medium (see Table 1).

Inoculate the production medium with 5-10% (v/v) of the seed culture.

Incubate the production culture at 28-30°C for 5-7 days with vigorous shaking.
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Caption: Workflow for the cultivation of Streptomyces sp. K106.
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Extraction and Purification of Nisamycin
The following protocol outlines the steps for the isolation and purification of Nisamycin from

the culture broth.[1]

Extraction:

Centrifuge the culture broth to separate the mycelium from the supernatant.

Extract the supernatant twice with an equal volume of ethyl acetate.

Combine the organic layers and concentrate under reduced pressure to yield a crude

extract.

Chromatographic Purification:

Silica Gel Column Chromatography:

Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform-

methanol mixture).

Load the dissolved extract onto a silica gel column.

Elute the column with a gradient of chloroform and methanol.

Collect fractions and monitor by thin-layer chromatography (TLC).

Preparative Thin-Layer Chromatography (TLC):

Pool the active fractions from the column chromatography and concentrate.

Apply the concentrated sample to a preparative TLC plate.

Develop the plate with a suitable solvent system.

Scrape the band corresponding to Nisamycin and elute with a solvent.

Sephadex LH-20 Column Chromatography:
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Further purify the eluted Nisamycin using a Sephadex LH-20 column with methanol as

the eluent.

Collect the purified fractions and concentrate to obtain pure Nisamycin.
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Caption: Workflow for the extraction and purification of Nisamycin.
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Quantitative Data
Fermentation Parameters
The optimal conditions for the production of Nisamycin have been determined through

experimental studies. While the exact yield of Nisamycin from Streptomyces sp. K106

fermentation is not explicitly stated in the primary literature, the following table provides a

representative medium composition for Streptomyces cultivation.

Table 1: Representative Fermentation Medium Composition

Component Concentration (g/L) Role

Glucose 20.0 Carbon Source

Soluble Starch 10.0 Carbon Source

Yeast Extract 5.0
Nitrogen and Growth Factor

Source

Peptone 5.0 Nitrogen Source

K₂HPO₄ 1.0 Phosphate Source & pH Buffer

MgSO₄·7H₂O 0.5 Source of Magnesium Ions

CaCO₃ 2.0 pH Buffer

Trace Elements Solution 1.0 mL
Provides essential

micronutrients

pH 7.0-7.2
Optimal pH for growth and

production

Biological Activity of Nisamycin
Nisamycin has demonstrated inhibitory activity against a variety of microorganisms. The

minimum inhibitory concentrations (MICs) are summarized in Table 2.

Table 2: Minimum Inhibitory Concentration (MIC) of Nisamycin
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Test Organism MIC (µg/mL)

Bacillus subtilis 3.13

Staphylococcus aureus 6.25

Micrococcus luteus 1.56

Candida albicans 12.5

Saccharomyces cerevisiae 25

Aspergillus niger 50

Escherichia coli >100

Pseudomonas aeruginosa >100

Data extracted from Hayashi et al., 1994.[1]

Conclusion
Streptomyces sp. K106 is a valuable source of the manumycin group antibiotic, Nisamycin.

The information provided in this technical guide offers a foundation for researchers to further

investigate the production, optimization, and therapeutic potential of this compound. While

detailed quantitative data on fermentation yield and purification efficiencies are limited in the

public domain, the outlined protocols provide a robust starting point for laboratory-scale

production and purification. Further studies are warranted to fully elucidate the biosynthetic

pathway and to optimize fermentation conditions for enhanced production of Nisamycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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